Cas no 2228272-81-7 (3-methyl-5-(2-nitroethyl)-1,2-oxazole)

• Product Name: 3-methyl-5-(2-nitroethyl)-1,2-oxazole
• CAS No: 2228272-81-7
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5922174
• PubChem ID: 165845204
• Update Time: 2025-10-30

3-methyl-5-(2-nitroethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(2-nitroethyl)-1,2-oxazole
• 2228272-81-7
• EN300-1788687

• Inchi： 1S/C6H8N2O3/c1-5-4-6(11-7-5)2-3-8(9)10/h4H,2-3H2,1H3
• InChI Key： FUSOOYQPADYSGG-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-methyl-5-(2-nitroethyl)-1,2-oxazole

Comprehensive Overview of 3-methyl-5-(2-nitroethyl)-1,2-oxazole (CAS No. 2228272-81-7): Properties, Applications, and Research Insights

The chemical compound 3-methyl-5-(2-nitroethyl)-1,2-oxazole (CAS No. 2228272-81-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique oxazole core and nitroethyl functional group, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C6H8N2O3, combines reactivity and stability, making it valuable for designing novel bioactive molecules. Researchers are particularly interested in its potential role in drug discovery and material science, aligning with current trends in sustainable and precision chemistry.

In recent years, the demand for nitrogen-containing heterocycles like 3-methyl-5-(2-nitroethyl)-1,2-oxazole has surged due to their prevalence in FDA-approved drugs. The oxazole ring, a key motif in this compound, is frequently employed in antimicrobial and anti-inflammatory agents. Meanwhile, the nitroethyl group offers opportunities for further functionalization, a topic frequently searched in organic synthesis forums and patent databases. This dual functionality positions the compound as a hotspot for innovations in small-molecule therapeutics and catalysis.

From an industrial perspective, CAS No. 2228272-81-7 is often discussed in the context of green chemistry and atom economy. With growing environmental concerns, researchers prioritize efficient synthesis routes for such intermediates. A 2023 study highlighted its use in photo-redox catalysis, a trending technique in visible-light-mediated reactions. These advancements resonate with the broader scientific community’s focus on renewable energy-driven processes, a frequently queried topic in AI-powered literature searches.

The compound’s physicochemical properties—such as its moderate polarity and thermal stability—make it suitable for high-throughput screening (HTS) applications. Laboratories investigating fragment-based drug design (FBDD) often utilize derivatives of 3-methyl-5-(2-nitroethyl)-1,2-oxazole due to their balanced lipophilicity. This aligns with the pharmaceutical industry’s shift toward targeted therapies, a subject dominating biotech conferences and academic journals.

Beyond pharmaceuticals, CAS 2228272-81-7 has potential in functional materials. Its nitro group can participate in click chemistry reactions, enabling the development of smart polymers and sensors. Such applications are increasingly relevant in wearable technology and IoT devices, addressing modern consumer demands for biocompatible electronics. These interdisciplinary connections enhance the compound’s visibility in cross-industry research.

Quality control and analytical methods for 3-methyl-5-(2-nitroethyl)-1,2-oxazole are critical discussion points. Techniques like HPLC-MS and NMR spectroscopy are commonly employed to ensure purity, a concern frequently raised in QA/QC forums. Regulatory compliance, especially for GMP-grade production, further underscores its importance in commercial-scale synthesis workflows.

In summary, 3-methyl-5-(2-nitroethyl)-1,2-oxazole (CAS No. 2228272-81-7) exemplifies the convergence of synthetic innovation and applied science. Its multifaceted applications—from medicinal chemistry to advanced materials—reflect the compound’s adaptability to contemporary scientific challenges. As research continues to explore its untapped potential, this molecule remains a compelling subject for both academic and industrial stakeholders.